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Compound of Interest

Compound Name: (+/-)-4-Hydroxy Mephenytoin-d3

CAS No.: 1173022-56-4

Cat. No.: B562293

Get Quote

This guide provides an in-depth technical overview of (+/-)-4-Hydroxy Mephenytoin-d3, a

critical reagent for researchers, scientists, and drug development professionals. Moving beyond

a simple data sheet, this document elucidates the scientific rationale behind its application,

offers a comparative analysis of its commercial availability and pricing, and provides a detailed,

field-tested protocol for its use in quantitative bioanalysis.

The Quintessential Internal Standard:
Understanding the "Why"
In the landscape of quantitative bioanalysis, particularly in pharmacokinetic and metabolic

studies, the accuracy and precision of liquid chromatography-mass spectrometry (LC-MS)

assays are paramount. The use of a stable isotope-labeled internal standard (SIL-IS) is the

gold standard for achieving reliable data, a practice strongly advocated by regulatory bodies

like the U.S. Food and Drug Administration (FDA).[1][2] (+/-)-4-Hydroxy Mephenytoin-d3
serves as an exemplary SIL-IS for its non-labeled counterpart, 4-Hydroxy Mephenytoin, which

is the primary metabolite of the anticonvulsant drug Mephenytoin.
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The core principle behind the efficacy of a deuterated standard lies in its near-identical

physicochemical properties to the analyte of interest.[1] By introducing a known quantity of

(+/-)-4-Hydroxy Mephenytoin-d3 into a biological sample at the initial stage of processing, it

co-elutes with the endogenous 4-Hydroxy Mephenytoin, experiencing similar extraction

efficiencies, matrix effects (ion suppression or enhancement), and ionization variability.[1] The

mass spectrometer can differentiate between the analyte and the internal standard due to the

mass difference imparted by the deuterium atoms. This allows for a precise ratiometric

quantification that corrects for variations inherent in the analytical workflow, leading to highly

accurate and reproducible results.

Commercial Availability and Price Analysis
Obtaining (+/-)-4-Hydroxy Mephenytoin-d3 is feasible through several specialized chemical

suppliers. However, direct price comparisons can be challenging as many vendors require user

registration or a formal quotation process to disclose pricing. The cost is influenced by factors

such as the quantity, purity, and the supplier's manufacturing and quality control processes.

Based on publicly available information, a general price overview is presented below. It is

important to note that these prices are subject to change and may not include shipping and

handling fees. Researchers are advised to contact the suppliers directly for the most current

and accurate pricing.
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Supplier
Catalog
Number

Quantity
Reported
Purity

Price (USD)

MyBioSource MBS6105042 2.5 mg >98% $660[3]

5 x 2.5 mg >98% $2,795[3]

LGC Standards

(Distributor for

TRC)

TRC-H944877-

2.5MG
2.5 mg >95% (HPLC)

~$145 - $2,295

(Range

observed)

TRC-H944877-

25MG
25 mg >95% (HPLC)

~$145 - $2,295

(Range

observed)

Clearsynth CS-T-56128

1 mg, 5 mg, 10

mg, 25 mg, 50

mg, 100 mg

99.08% (HPLC)
Login to view

price[4]

MedChemExpres

s
HY-114399S Multiple sizes 99.05%

Inquire for

price[5]

Santa Cruz

Biotechnology
sc-214952 Inquire Inquire

Inquire for

price[6]

Note: TRC stands for Toronto Research Chemicals. Prices from LGC Standards may reflect a

wide range due to various factors including account-specific pricing and promotions.

Synthesis of (+/-)-4-Hydroxy Mephenytoin-d3: A
Brief Overview
While detailed, proprietary synthesis protocols for commercially available (+/-)-4-Hydroxy
Mephenytoin-d3 are not publicly disclosed, the general principles of its synthesis can be

inferred from the literature on isotopic labeling of related compounds. The synthesis of

deuterated metabolites can be achieved through two primary routes:

Biotransformation: This method involves introducing a deuterated parent compound (in this

case, Mephenytoin-d3) to a biological system, such as microbial cultures or enzyme
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preparations (e.g., liver microsomes), that can perform the desired metabolic transformation

(hydroxylation).[7]

Chemical Synthesis: A multi-step chemical synthesis can be employed, starting from

deuterated precursors or by introducing deuterium at a late stage of the synthesis. For a

molecule like 4-Hydroxy Mephenytoin-d3, this would likely involve the synthesis of the

hydantoin ring structure with the deuterated methyl group already incorporated.

A review of the synthesis of isotope-labeled hydantoins indicates that various methods have

been successfully used for labeling phenytoin and its derivatives, which share the same core

structure as Mephenytoin.[8] These methods often involve the use of deuterated reagents in

condensation reactions to form the hydantoin ring.

Experimental Protocol: Quantification of 4-Hydroxy
Mephenytoin in Human Hepatocytes using LC-
MS/MS
The following protocol is adapted from a validated method for the simultaneous measurement

of major human cytochrome P450 enzyme activities in primary cultures of human hepatocytes.

[4]

Materials and Reagents
(+/-)-4-Hydroxy Mephenytoin-d3 (Internal Standard)

(S)-4-Hydroxy Mephenytoin (Analyte standard)

Methanol (LC-MS grade)

Water (LC-MS grade)

Formic acid

Ammonium acetate

Hepatocyte incubation medium (Biological matrix)
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Solid Phase Extraction (SPE) cartridges (e.g., Oasis SPE)

Preparation of Stock and Working Solutions
Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve (S)-4-Hydroxy

Mephenytoin in methanol.

Internal Standard Stock Solution (2.5 mg/mL): Accurately weigh and dissolve (+/-)-4-
Hydroxy Mephenytoin-d3 in methanol.

Analyte Working Solutions: Serially dilute the analyte stock solution with 50% methanol to

prepare a series of working solutions for the calibration curve and quality control (QC)

samples.

Internal Standard Working Solution (5 µg/mL): Dilute the internal standard stock solution with

50% methanol.

Sample Preparation (Solid Phase Extraction)
Caption: Solid Phase Extraction Workflow for Sample Cleanup.

To 100 µL of hepatocyte medium sample, add a specified volume of the internal standard

working solution.

Condition the SPE cartridge according to the manufacturer's instructions (typically with

methanol followed by water).

Load the sample onto the conditioned SPE cartridge.

Wash the cartridge to remove interfering substances (e.g., with a low percentage of organic

solvent in water).

Elute the analyte and internal standard with methanol.

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a suitable volume of the initial mobile phase.
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LC-MS/MS Conditions

LC System Column: C8 (e.g., 150x3.0 mm, 5 µm) Column Temp: 40°C Autosampler Temp: 4°C Mobile Phase Solvent A: 95% Water, 5% Methanol, 0.1% Formic Acid, 2 mM Ammonium Acetate Solvent B: Methanol, 0.1% Formic Acid, 2 mM Ammonium Acetate Gradient Elution A time-programmed gradient from high aqueous to high organic content over approximately 8 minutes. MS/MS System Ionization: Positive Electrospray (ESI+) Mode: Multiple Reaction Monitoring (MRM) Transitions: Monitor specific precursor-to-product ion transitions for both analyte and IS

Click to download full resolution via product page

Caption: Key LC-MS/MS Method Parameters.

LC Column: A C8 column is suitable for the separation.

Mobile Phase: A gradient elution using water and methanol, both modified with formic acid

and ammonium acetate, is effective.

Gradient Program: A typical gradient would start with a high percentage of aqueous mobile

phase, ramp up to a high percentage of organic mobile phase to elute the analytes, and then

return to the initial conditions for equilibration.

Mass Spectrometry: The analysis is performed in positive electrospray ionization mode using

Multiple Reaction Monitoring (MRM). Specific precursor and product ion transitions for both

4-Hydroxy Mephenytoin and 4-Hydroxy Mephenytoin-d3 need to be optimized on the specific

mass spectrometer being used.

Data Analysis
The concentration of 4-Hydroxy Mephenytoin in the samples is determined by calculating the

peak area ratio of the analyte to the internal standard and comparing this ratio to the calibration

curve generated from standards with known concentrations.

Conclusion
(+/-)-4-Hydroxy Mephenytoin-d3 is an indispensable tool for researchers conducting

quantitative bioanalysis of Mephenytoin metabolism. Its use as a stable isotope-labeled internal

standard provides the necessary scientific rigor to ensure the accuracy and reliability of LC-

MS/MS data. While the initial cost of this reagent may be a consideration, the investment is

justified by the significant improvement in data quality and the reduction in potential analytical

errors. This guide has provided a comprehensive overview of its scientific basis, commercial
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landscape, and a practical workflow to empower researchers in their drug development and

metabolic research endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating Bioanalytical Precision: A Technical Guide to
(+/-)-4-Hydroxy Mephenytoin-d3]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b562293/docs#navigating-bioanalytical-precision-a-
technical-guide-to-4-hydroxy-mephenytoin-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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